Cas no 139101-80-7 (1,3-Dithiino[5,4-b]pyrrole-7-carboxylic acid, hexahydro-4a,7-dihydroxy-5-methyl-6-oxo-2,2-diphenyl-, ethyl ester)

• Product Name: 1,3-Dithiino[5,4-b]pyrrole-7-carboxylic acid, hexahydro-4a,7-dihydroxy-5-methyl-6-oxo-2,2-diphenyl-, ethyl ester
• CAS No: 139101-80-7
• MF: C₂₂H₂₃NO₅S₂
• MW: 445.551723718643
• CID: 6627826
• Update Time: 2024-01-14

1,3-Dithiino[5,4-b]pyrrole-7-carboxylic acid, hexahydro-4a,7-dihydroxy-5-methyl-6-oxo-2,2-diphenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiino[5,4-b]pyrrole-7-carboxylic acid, hexahydro-4a,7-dihydroxy-5-methyl-6-oxo-2,2-diphenyl-, ethyl ester

• Inchi： 1S/C22H23NO5S2/c1-3-28-19(25)21(27)17-20(26,23(2)18(21)24)14-29-22(30-17,15-10-6-4-7-11-15)16-12-8-5-9-13-16/h4-13,17,26-27H,3,14H2,1-2H3
• InChI Key： ZOKBAKKIQDRNIF-UHFFFAOYSA-N
• SMILES： N1(C)C(=O)C(O)(C(OCC)=O)C2SC(C3=CC=CC=C3)(C3=CC=CC=C3)SCC12O

Experimental Properties

• Density: 1.413±0.06 g/cm3(Predicted)
• Boiling Point: 641.5±55.0 °C(Predicted)
• pka: 9.87±0.60(Predicted)